molecular formula C9H12O6 B8334665 5-(Methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

5-(Methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

Cat. No.: B8334665
M. Wt: 216.19 g/mol
InChI Key: LTKPOUIKJUSMCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C9H12O6 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12O6

Molecular Weight

216.19 g/mol

IUPAC Name

5-(2-methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

InChI

InChI=1S/C9H12O6/c1-9(2)14-7(11)6(8(12)15-9)5(10)4-13-3/h6H,4H2,1-3H3

InChI Key

LTKPOUIKJUSMCH-UHFFFAOYSA-N

Canonical SMILES

CC1(OC(=O)C(C(=O)O1)C(=O)COC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Meldrum's acid (30 g, 0.208 mol) in dichloromethane (420 mL) was added pyridine (33.7 mL, 0.416 mol) over 3 minutes in an ice-methanol bath under nitrogen atmosphere (−9° C.). To this mixture was added dropwise a solution of methoxyacetyl chloride (24.8 g) in dichloromethane (180 mL) over 1 hour period at the temperature. After addition, the reaction mixture was stirred at the temperature for 1 hour and at ambient temperature for 2 hours. The mixture was quenched with 1N hydrochoric acid (600 mL). The organic layer was separated and the aqueous layer was extracted with dichloromethane. The combined organic layer was washed with brine, dried over magnesium sulfate, and evaporated in vacuo to give 5-(methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione as dark orange oil (38.1 g, 84.7%).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
33.7 mL
Type
reactant
Reaction Step One
Quantity
420 mL
Type
solvent
Reaction Step One
Quantity
24.8 g
Type
reactant
Reaction Step Two
Quantity
180 mL
Type
solvent
Reaction Step Two

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